Cas no 1806292-68-1 (4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid)

• Product Name: 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid
• CAS No: 1806292-68-1
• MF: C₁₂H₁₃BrO₄
• MW: 301.133223295212
• CID: 4941788
• Update Time: 2025-09-28

4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

• Inchi： 1S/C12H13BrO4/c1-7(14)4-9-5-8(6-13)2-3-10(9)11(15)12(16)17/h2-3,5,11,15H,4,6H2,1H3,(H,16,17)
• InChI Key： SLIUKWUVEGWOFR-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(C(=O)O)O)=C(C=1)CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 292
• XLogP3: 1
• Topological Polar Surface Area: 74.6

Additional information on 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid

4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid (CAS 1806292-68-1): A Comprehensive Guide

4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid (CAS 1806292-68-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a bromomethyl mandelic acid derivative, plays a crucial role in the synthesis of various bioactive molecules. Its unique structure, featuring both a bromomethyl group and a 2-oxopropyl moiety, makes it a versatile intermediate in medicinal chemistry.

The growing interest in 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid is driven by its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its utility in creating targeted therapeutic agents, aligning with the current trend towards personalized medicine. The compound's CAS 1806292-68-1 serves as a unique identifier, ensuring precise communication among scientists and regulatory bodies.

One of the most searched questions related to this compound is: "What are the synthetic applications of 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid?" This reflects the scientific community's focus on its role as a building block in organic synthesis. The compound's reactive bromomethyl group allows for efficient functionalization, making it valuable for constructing complex molecular architectures. Recent publications highlight its use in creating chiral intermediates for pharmaceutical compounds.

From a chemical perspective, 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid exhibits interesting properties that warrant discussion. The presence of both acidic (carboxylic acid) and ketonic (2-oxopropyl) functionalities provides multiple sites for chemical modification. This characteristic has led to its exploration in asymmetric synthesis, particularly in the preparation of optically active compounds. The mandelic acid core structure contributes to its potential biological activity, while the bromomethyl substituent offers a handle for further derivatization.

The pharmaceutical industry shows particular interest in this compound due to its potential in developing new drug candidates. With the increasing demand for more effective and selective medications, intermediates like 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid are becoming increasingly valuable. Its application in creating small molecule therapeutics aligns well with current market trends favoring targeted drug development over traditional approaches.

Quality control and characterization of CAS 1806292-68-1 are critical aspects that researchers frequently inquire about. Advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure the compound's purity and identity. These methods are essential for maintaining the reproducibility of research involving this specialty chemical, especially when used in sensitive pharmaceutical applications.

The stability and storage conditions of 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid are another area of practical concern. Proper handling typically requires protection from moisture and light, with recommended storage at controlled temperatures. These precautions help maintain the integrity of both the bromomethyl functionality and the ketone group, ensuring the compound remains suitable for synthetic applications.

Recent scientific literature reveals growing applications of this compound in medicinal chemistry research. Several studies have utilized 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. This aligns with the broader pharmaceutical industry's focus on developing novel treatments for complex medical conditions.

From a commercial perspective, the availability of CAS 1806292-68-1 through specialty chemical suppliers has increased in recent years. This reflects the growing recognition of its value in research and development. Suppliers typically offer this compound in various quantities, catering to both small-scale laboratory use and larger-scale synthetic applications.

The future outlook for 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid appears promising, particularly in the context of ongoing pharmaceutical research. As drug discovery efforts continue to evolve, the demand for versatile intermediates like this brominated mandelic acid derivative is likely to grow. Its unique combination of functional groups positions it as a valuable tool for synthetic chemists working on next-generation therapeutic compounds.

Environmental and safety considerations regarding CAS 1806292-68-1 are appropriately addressed through standard laboratory safety protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment and ventilation are recommended when working with this compound, as with many organic synthesis intermediates.

In conclusion, 4-(Bromomethyl)-2-(2-oxopropyl)mandelic acid represents an important building block in modern chemical research. Its structural features and synthetic versatility make it particularly valuable in pharmaceutical applications. As research continues to uncover new uses for this compound, its role in advancing medicinal chemistry is expected to expand, solidifying its position as a significant specialty chemical intermediate in the scientific community.